Cas no 898790-98-2 (8-(4-iodophenyl)-8-oxooctanoic acid)

• Product Name: 8-(4-iodophenyl)-8-oxooctanoic acid
• CAS No: 898790-98-2
• MF: C₁₄H₁₇IO₃
• MW: 360.187456846237
• CID: 872112
• Update Time: 2025-05-21

8-(4-iodophenyl)-8-oxooctanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-(4-iodophenyl)-8-oxooctanoic acid
• 8-(4-IODOPHENYL)-8-OCTANOIC ACID

• Inchi： 1S/C14H17IO3/c15-12-9-7-11(8-10-12)13(16)5-3-1-2-4-6-14(17)18/h7-10H,1-6H2,(H,17,18)
• InChI Key： GAYVFLJPVCGUSY-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(CCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 360.02200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8

Experimental Properties

• PSA: 54.37000
• LogP: 3.89910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 8-(4-iodophenyl)-8-oxooctanoic acid

Comprehensive Overview of 8-(4-iodophenyl)-8-oxooctanoic acid (CAS No. 898790-98-2): Properties, Applications, and Research Insights

8-(4-iodophenyl)-8-oxooctanoic acid (CAS No. 898790-98-2) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This iodinated aromatic carboxylic acid combines a phenyl ring substituted with an iodine atom at the para-position and an aliphatic carboxylic acid chain terminated with a ketone group. Such structural attributes make it a valuable intermediate in synthetic chemistry, particularly for developing targeted drug delivery systems and molecular probes.

The compound's iodine moiety enhances its utility in radiolabeling applications, a hot topic in current cancer research and diagnostic imaging. Researchers frequently explore its potential in PET (Positron Emission Tomography) tracer development, addressing the growing demand for non-invasive diagnostic tools. Its carboxylic acid group allows for further derivatization, enabling conjugation with biomolecules like peptides or antibodies—answering frequent search queries such as "how to modify iodinated compounds for bioconjugation".

In material science, 8-(4-iodophenyl)-8-oxooctanoic acid serves as a building block for liquid crystal materials and organic semiconductors. Its extended π-conjugation system (a trending keyword in OLED technology discussions) contributes to charge transport properties. Recent studies highlight its role in designing self-assembled monolayers (SAMs) for biosensors, aligning with industry demands for point-of-care testing devices.

From a synthetic perspective, this compound exemplifies the strategic use of halogenated intermediates in cross-coupling reactions (e.g., Suzuki-Miyaura or Sonogashira couplings). Laboratory protocols often address questions like "optimizing yield for iodophenyl derivatives"—where proper handling of the iodoarene group proves critical. The oxooctanoic acid chain additionally provides a handle for click chemistry modifications, reflecting the pharmaceutical industry's shift toward modular synthesis approaches.

Environmental and stability studies of CAS 898790-98-2 reveal its photostability under controlled conditions—a key consideration for researchers comparing iodo- versus bromo- analogs in outdoor applications. The compound's lipophilicity profile (logP ≈ 3.2) makes it relevant to discussions about blood-brain barrier penetration, frequently searched in neuropharmacology forums. Analytical methods like HPLC purification and LC-MS characterization are typically emphasized in technical documents to ensure batch-to-batch reproducibility.

Emerging applications leverage the compound's heavy atom effect in photodynamic therapy research, particularly for enhancing singlet oxygen generation—a trending topic in nanomedicine publications. Its structure-activity relationships are often compared with similar aryl keto acids in QSAR studies, addressing common queries about bioisosteric replacements in lead optimization.

The commercial availability of 8-(4-iodophenyl)-8-oxooctanoic acid through specialty chemical suppliers has increased significantly, reflecting its adoption in high-throughput screening libraries. Storage recommendations typically suggest amber glass vials at -20°C to prevent iodine dissociation—a practical consideration often overlooked in early-stage research. Patent analyses show growing IP activity around its derivatives in metabolic disease and inflammatory condition therapeutics.

In summary, CAS 898790-98-2 represents a versatile scaffold bridging multiple disciplines. Its dual functionality as both a halogenated aromatic and aliphatic carboxylic acid positions it at the intersection of current research trends: from precision medicine to smart materials. Continued exploration of its structure-property relationships will likely yield further innovations, particularly in theranostic agent development—a field experiencing exponential growth according to recent scientometric analyses.